2-(3-bromophenyl)-2-[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]acetic acid

• IUPAC Name: 2-(3-bromophenyl)-2-[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]acetic acid
• InChI: InChI=1S/C14H19BrN2O4S/c1-10-9-16(6-7-17(10)22(2,20)21)13(14(18)19)11-4-3-5-12(15)8-11/h3-5,8,10,13H,6-7,9H2,1-2H3,(H,18,19)/t10-,13?/m1/s1
• InChI Key: FYSOOEKCIFPQEV-VUUHIHSGSA-N
• Canonical SMILES: CC1CN(CCN1S(=O)(=O)C)C(C2=CC(=CC=C2)Br)C(=O)O
• Isomeric SMILES: C[C@@H]1CN(CCN1S(=O)(=O)C)C(C2=CC(=CC=C2)Br)C(=O)O
• Molecular Formula: C14H19BrN2O4S
• Molecular Weight: 391.28 g/mol

Description

2-(3-bromophenyl)-2-[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]acetic acid, commonly known as BPIP, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of BPIP is not fully understood, but it is thought to involve the inhibition of various enzymes and transporters, such as DPP-4 and the dopamine transporter. BPIP may also interact with other targets, such as ion channels and receptors, to produce its effects.
Biochemical and Physiological Effects:
BPIP has been shown to produce various biochemical and physiological effects, depending on the target and concentration. For example, BPIP has been shown to inhibit DPP-4 activity and to increase insulin secretion in pancreatic beta cells. BPIP has also been shown to induce apoptosis in cancer cells and to inhibit dopamine uptake in neurons.

Advantages and Limitations for Lab Experiments

BPIP has several advantages for lab experiments, such as its high potency and selectivity for various targets, its ease of synthesis, and its potential as a scaffold for the development of novel compounds. However, BPIP also has some limitations, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of BPIP, including the development of novel BPIP derivatives with improved pharmacological properties, the investigation of BPIP's potential as a therapeutic agent for various diseases, and the use of BPIP as a tool for studying the function of various targets in the body. Additionally, further research is needed to fully understand the mechanism of action of BPIP and its effects on various physiological and pathological conditions.

Synthesis Methods

BPIP can be synthesized using a multi-step process involving the reaction of 3-bromobenzaldehyde with 3R-methyl-4-methylsulfonylpiperazine, followed by the addition of acetic anhydride and hydrolysis of the resulting compound. The yield of BPIP can be improved by optimizing the reaction conditions, such as temperature, reaction time, and reactant ratios.

Scientific Research Applications

BPIP has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, BPIP has been shown to exhibit potent inhibitory activity against the enzyme dipeptidyl peptidase-4 (DPP-4), which is a target for the treatment of type 2 diabetes. BPIP has also been investigated as a potential anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.
In drug discovery, BPIP has been used as a scaffold for the development of novel compounds with improved pharmacological properties. For example, BPIP derivatives have been synthesized and tested for their activity against various targets, such as the dopamine transporter and the serotonin transporter.
In neuroscience, BPIP has been studied for its potential as a tool for investigating the function of the dopamine transporter. BPIP has been shown to bind to the dopamine transporter with high affinity and selectivity, and to inhibit dopamine uptake in a dose-dependent manner. This makes BPIP a useful tool for studying the role of the dopamine transporter in various physiological and pathological conditions.